Cas no 1084889-51-9 (OctaInd)

• Product Name: OctaInd
• CAS No: 1084889-51-9
• MF: C₁₈H₁₂Br₈
• MW: 867.519879341125
• CID: 894091
• PubChem ID: 71751282
• Update Time: 2025-04-19

OctaInd Chemical and Physical Properties

Names and Identifiers

• OctaInd
• 4,5,6,7-tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2H-indene
• Octabromo-1,1,3-trimethyl-3-phenylindane
• DTXSID30858238
• NS00007442
• 4,5,6,7-Tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-1H-indene
• 1084889-51-9
• OctaInd; 1H-Indene, 4,5,6,7-tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-
• OCTABROMO-1,3,3-TRIMETHYL-1-PHENYLINDAN
• J-002156
• G82580
• 4,5,6,7-Tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2,3-dihydro-1H-indene

• Inchi： 1S/C18H12Br8/c1-17(2)5-18(3,6-4-7(19)11(21)14(24)10(6)20)9-8(17)12(22)15(25)16(26)13(9)23/h4H,5H2,1-3H3
• InChI Key： MVUXOUVWNWWKOU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1C(C)(C1C=C(C(=C(C=1Br)Br)Br)Br)CC2(C)C)Br)Br)Br

Computed Properties

• Exact Mass: 859.44100
• Monoisotopic Mass: 859.44060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 10.77390